Cas no 24342-04-9 (2-Pentynoic Acid Methyl Ester)
2-Pentynoic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentynoic acid,methyl ester
- methyl pent-2-ynoate
- METHYL 2-PENTYNOATE
- methyl 3-pentynoate
- Methyl pent-2-yn-1-oate
- methyl pent-2-yn-oate
- Pent-2-insaeure-methylester
- pent-2-ynoic acid methyl ester
- NSC289568
- BCP30554
- SCHEMBL1088738
- Pent-2-Ynoic Acid Methyl Ester; Methyl Pent-2-Yn-1-Oate;2-Pentynoic Acid Methyl Ester
- NSC-289568
- EINECS 246-178-5
- Methyl2-pentynoate
- DTXSID00179083
- PUMCQAGLTAGULO-UHFFFAOYSA-N
- 24342-04-9
- 2-Pentynoic acid methyl ester
- FT-0718242
- methyl pentynoate
- pentynoic acid methyl ester
- 3FB72HW3BT
- J-015455
- AKOS006272636
- NS00027626
- EN300-322121
- 2-Pentynoic acid, methyl ester
- NSC 289568
- 2-Pentynoic Acid Methyl Ester
-
- MDL： MFCD00048700
- Inchi： 1S/C6H8O2/c1-3-4-5-6(7)8-2/h3H2,1-2H3
- InChI Key： PUMCQAGLTAGULO-UHFFFAOYSA-N
- SMILES： O(C)C(C#CCC)=O
Computed Properties
- Exact Mass: 112.05200
- Monoisotopic Mass: 112.05243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 1.5
Experimental Properties
- Density: 0.980±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: Not available
- Boiling Point: 163.0±9.0 ºC (760 Torr),
- Flash Point: 53.2±6.7 ºC,
- Refractive Index: 1.4455
- Solubility: Slightly soluble (3.8 g/l) (25 º C),
- PSA: 26.30000
- LogP: 0.57280
- Vapor Pressure: 2.1±0.3 mmHg at 25°C
2-Pentynoic Acid Methyl Ester Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Pentynoic Acid Methyl Ester Customs Data
- HS CODE：2916190090
- Customs Data：
China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
2-Pentynoic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P284840-250mg |
2-Pentynoic Acid Methyl Ester |
24342-04-9 | 250mg |
$201.00 | 2023-05-17 | ||
| TRC | P284840-2.5g |
2-Pentynoic Acid Methyl Ester |
24342-04-9 | 2.5g |
$1568.00 | 2023-05-17 | ||
| Enamine | EN300-322121-1g |
methyl pent-2-ynoate |
24342-04-9 | 1g |
$557.0 | 2023-09-04 | ||
| Enamine | EN300-322121-5g |
methyl pent-2-ynoate |
24342-04-9 | 5g |
$1614.0 | 2023-09-04 | ||
| Enamine | EN300-322121-10g |
methyl pent-2-ynoate |
24342-04-9 | 10g |
$2393.0 | 2023-09-04 | ||
| TRC | P284840-1g |
2-Pentynoic Acid Methyl Ester |
24342-04-9 | 1g |
$ 800.00 | 2023-09-06 | ||
| Enamine | EN300-322121-0.05g |
methyl pent-2-ynoate |
24342-04-9 | 0.05g |
$468.0 | 2023-09-04 | ||
| Enamine | EN300-322121-0.1g |
methyl pent-2-ynoate |
24342-04-9 | 0.1g |
$490.0 | 2023-09-04 | ||
| Enamine | EN300-322121-0.25g |
methyl pent-2-ynoate |
24342-04-9 | 0.25g |
$513.0 | 2023-09-04 | ||
| Enamine | EN300-322121-0.5g |
methyl pent-2-ynoate |
24342-04-9 | 0.5g |
$535.0 | 2023-09-04 |
2-Pentynoic Acid Methyl Ester Related Literature
-
R. J. Bushby,G. H. Whitham J. Chem. Soc. B 1969 67
-
2. Pigments of fungi. Part 38. Synthesis of austrocorticinic acid and (S)-(–)-austrocorticin; absolute stereochemistry of natural austrocorticinAnn S. Cotterill,Melvyn Gill,Alberto Giménez,Nives M. Milanovic J. Chem. Soc. Perkin Trans. 1 1994 3269
-
Kommu Nagesh,Jagadish Manda,B. Sridhar,B. V. Subba Reddy Org. Biomol. Chem. 2023 21 6169
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